BENGHE Foundational & Exploratory

Check Availability & Pricing

2-lodophenol: A Comprehensive Technical Guide
on its History, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-lodophenol
CAS No.: 30587-23-6
Cat. No.: B7767536
Get Quote
Abstract

2-lodophenol, an organoiodine compound, has quietly carved a significant niche in the
landscape of organic chemistry. Its unique reactivity, stemming from the ortho-positioning of a
hydroxyl and an iodine group on a benzene ring, makes it a versatile precursor in the synthesis
of a wide array of complex molecules. This guide provides an in-depth exploration of 2-
lodophenol, from its historical synthesis to modern-day applications in pharmaceuticals and
materials science. We will delve into its physicochemical properties, detailed synthetic
protocols, and its pivotal role as a building block in advanced organic synthesis, offering
researchers and drug development professionals a comprehensive resource.

Historical Context and Discovery

The study of halogenated phenols dates back to the 19th century, a period of foundational
advancements in organic chemistry. While the exact date and discoverer of 2-lodophenol are
not prominently recorded, its synthesis is rooted in early investigations into the electrophilic
substitution reactions of phenol.
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Initial methods for producing iodophenols involved the direct reaction of phenol with iodine.[1]
[2] However, these early approaches often resulted in a mixture of ortho- and para-isomers (2-
iodophenol and 4-iodophenol), with the para-isomer frequently being the major product due to
lesser steric hindrance.[1] The challenge for early chemists was to control the regioselectivity of
the iodination to favor the ortho product.

One of the more specific historical methods for preparing 2-lodophenol involved the treatment
of 2-chloromercuriphenol with iodine, a reaction that offered better control over the position of
the iodine substituent.[1] Another classic route, still relevant today, is the diazotization of an
aminophenol followed by a Sandmeyer-type reaction.[3][4] Specifically, 2-aminophenol can be
converted to its diazonium salt, which is then treated with an iodide salt to yield 2-lodophenol.
[5] This method provided a more reliable pathway to the specific ortho-isomer, a crucial step for
its eventual use in targeted synthesis.

Physicochemical Properties and Characterization

2-lodophenol is a pale yellow or colorless crystalline solid that is light-sensitive and melts near
room temperature.[1][6][7] It is slightly soluble in water but readily dissolves in organic solvents
like ethanol and ether.[6][7] A summary of its key physicochemical properties is presented in
Table 1.

Table 1: Physicochemical Properties of 2-lodophenol
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Property Value Reference(s)
Molecular Formula C6H5I0 [6]1[8]
Molecular Weight 220.01 g/mol [8]

Melting Point 37-43 °C [11[61[9]
Boiling Point 186-187 °C at 160 mmHg [6]119]

Density 1.947 g/mL at 25 °C [6][9]

pKa 8.51 [11[6]
Appearance Colorless to pale yellow solid [61[7]

- Slightly soluble in water;
Solubility . [6][7]
soluble in ethanol, ether

Modern characterization of 2-lodophenol relies on a suite of spectroscopic techniques.[8]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H NMR and 13C NMR are used to
confirm the structure and purity. The *H NMR spectrum typically shows characteristic
aromatic proton signals, and the 3C NMR spectrum reveals the six distinct carbon
environments of the substituted benzene ring.[10][11][12]

e Mass Spectrometry (MS): This technique is used to determine the molecular weight and
fragmentation pattern, confirming the presence of iodine and the overall molecular structure.
[13]

e Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present,
notably the broad O-H stretch of the phenolic group and the C-I stretching vibration.[8]

Modern Synthetic Methodologies

While historical methods laid the groundwork, modern organic synthesis demands efficiency,
selectivity, and sustainability. Several contemporary methods are now employed for the
synthesis of 2-lodophenol.

Direct lodination of Phenol
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Direct iodination remains a viable method, with significant improvements in controlling
regioselectivity. The key is the choice of iodinating agent and reaction conditions. A common
modern approach involves the use of iodine in the presence of an oxidizing agent, such as
hydrogen peroxide, in an aqueous medium.[6][14] This in-situ generation of a more electrophilic
iodine species can provide good yields of 2-lodophenol, although separation from the para-
isomer might still be necessary.[14]

Sandmeyer Reaction from 2-Aminophenol

The Sandmeyer reaction continues to be a robust and highly selective method for the synthesis
of 2-lodophenol.[3][15] This two-step process involves:

o Diazotization: 2-Aminophenol is treated with a source of nitrous acid (typically generated in
situ from sodium nitrite and a strong acid like HCI) at low temperatures (0-5 °C) to form the

corresponding diazonium salt.[16][17]

 lodination: The diazonium salt is then treated with a solution of potassium iodide. The
diazonium group, being an excellent leaving group (N2 gas), is displaced by the iodide ion.[5]
[16]

The workflow for this synthesis is depicted in the following diagram:
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Step 1: Diazotization
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Caption: Workflow for the synthesis of 2-lodophenol via the Sandmeyer reaction.

Detailed Experimental Protocol: Sandmeyer Synthesis
of 2-lodophenol

The following protocol is a representative example of the Sandmeyer synthesis of 2-
lodophenol.
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Materials:

e 2-Aminophenol

o Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNOz2)

e Potassium lodide (KI)

e Deionized Water

o Diethyl Ether (or other suitable extraction solvent)
e Anhydrous Magnesium Sulfate (MgSQOa)
e Ice

Procedure:

» Diazotization:

o In a flask equipped with a magnetic stirrer and placed in an ice-salt bath, dissolve 2-
aminophenol in a solution of concentrated HCI and water.

o Cool the solution to 0-5 °C with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the
temperature does not rise above 5 °C. The causality here is critical: keeping the
temperature low prevents the premature decomposition of the unstable diazonium salt.

o Stir the mixture for an additional 15-20 minutes at 0-5 °C after the addition is complete.
 lodination:
o In a separate beaker, dissolve potassium iodide in water.

o Slowly add the freshly prepared diazonium salt solution to the potassium iodide solution.
Vigorous evolution of nitrogen gas will be observed. This addition should be done

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

cautiously as the reaction can be exothermic.

o After the addition is complete, allow the mixture to warm to room temperature and then
gently heat it (e.g., in a 40-50 °C water bath) for about 10-15 minutes to ensure the
complete decomposition of the diazonium salt.[16]

o Workup and Purification:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and extract the crude 2-lodophenol with
diethyl ether.

o Wash the combined organic layers with a sodium thiosulfate solution to remove any
residual iodine, followed by a brine wash.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure using a rotary evaporator.

o The resulting crude product can be purified by column chromatography or crystallization to
yield pure 2-lodophenol.[6]

Applications in Organic Synthesis and Drug
Development

The synthetic utility of 2-lodophenol lies in its ability to participate in a variety of cross-coupling
reactions, where the iodine atom is replaced by a new carbon or heteroatom group.[1] This
makes it a valuable building block for constructing more complex molecular architectures.[18]
[19]

Cross-Coupling Reactions

2-lodophenol is an excellent substrate for numerous palladium-catalyzed cross-coupling
reactions, including:

¢ Suzuki Coupling: Reaction with a boronic acid to form a C-C bond.

e Sonogashira Coupling: Reaction with a terminal alkyne to form a C-C triple bond.[6]
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¢ Heck Coupling: Reaction with an alkene to form a new C-C bond.
e Buchwald-Hartwig Amination: Reaction with an amine to form a C-N bond.

The ortho-hydroxyl group can also participate in subsequent intramolecular cyclization
reactions, providing efficient routes to various heterocyclic compounds like benzofurans.[6][9]

' ' Cross-Coupling Partner
2-lodophenol ((e.g., e Ak AIkyne)) A(Pd Catalyst, Base)
Coupled Intermediate Intramoleculgr Cyclization
(Optional)

Complex Heterocycle
(e.g., Benzofuran)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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